3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol
• IUPAC Name: 6-amino-N-(2-methoxyphenyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C20H21N3O2S/c1-25-16-10-6-5-9-15(16)22-19(24)18-17(21)13-11-12-7-3-2-4-8-14(12)23-20(13)26-18/h5-6,9-11H,2-4,7-8,21H2,1H3,(H,22,24)
• InChI Key: MERFTXIEKMZWQF-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)C2=C(C3=CC4=C(CCCCC4)N=C3S2)N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(C3=C(S2)N=C4CCCCCC4=C3)N

Description

3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide, also known as AMPTP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes involved in cancer cell growth. It has also been proposed that 3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide may work by modulating the activity of certain neurotransmitters in the brain, which could be beneficial in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide has a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to reduce inflammation and oxidative stress, which could be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, it has been shown to be effective in inhibiting the growth of cancer cells and has potential therapeutic applications. However, there are also limitations to using 3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments. It is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for the study of 3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide. One potential direction is to further investigate its mechanism of action and potential therapeutic applications. Additionally, more research is needed to determine the safety and efficacy of 3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide in animal and human studies. Other potential future directions include exploring the use of 3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide in combination with other drugs or therapies, as well as investigating its potential use in other diseases beyond cancer and neurological disorders.
In conclusion, 3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. While more research is needed to fully understand the potential of 3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide, it has shown promise as a potential therapeutic agent for the treatment of cancer and neurological disorders.

Synthesis Methods

3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method involves the introduction of an amino group, a methoxy group, and a carboxamide group to the cyclohepta[b]thieno[3,2-e]pyridine structure. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide has been studied extensively for its potential therapeutic applications. It has been found to have anti-cancer properties and has been shown to inhibit the growth of various cancer cell lines. Additionally, 3-amino-N-(2-methoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.